![molecular formula C14H10F2O2 B182156 4-(Benzyloxy)-3,5-difluorobenzaldehyde CAS No. 125036-88-6](/img/structure/B182156.png)
4-(Benzyloxy)-3,5-difluorobenzaldehyde
Overview
Description
4-(Benzyloxy)-3,5-difluorobenzaldehyde (4-BDFB) is an organic compound with a unique structure consisting of a benzyloxy group connected to a difluorobenzaldehyde moiety. It is a colorless, crystalline solid with a melting point of 87-88 °C and a boiling point of 180-181 °C. 4-BDFB is a versatile reagent that is widely used in organic synthesis to produce a variety of products. It is also used in the synthesis of pharmaceuticals, agricultural products, and other materials.
Scientific Research Applications
Synthesis and Characterization of Derivatives :
- 4-benzyloxy-2-methoxybenzaldehyde was synthesized via O-alkylation and Vilsmeier-Hack reactions, suggesting a method for synthesizing related compounds (Lu Yong-zhong, 2011).
- Research on benzylidene-based molecules containing azomethine units involved the synthesis and characterization of intermediates like 4-heptyloxybenzaldehyde, indicating potential applications in materials science (Z. Jamain & M. Khairuddean, 2021).
Pharmaceutical and Anticancer Applications :
- The synthesis of fluorinated benzaldehydes and their use in the Wittig synthesis of fluoro-substituted stilbenes were described, indicating potential applications in developing anticancer drugs (N. Lawrence et al., 2003).
Solid Phase Organic Synthesis :
- Electron-rich benzaldehyde derivatives, including 4-hydroxybenzaldehyde, were investigated as linkers for solid-phase organic synthesis, which could have implications for the synthesis of complex organic molecules (E. Swayze, 1997).
Green Chemistry and Catalysis :
- A study on remote benzylic C(sp3)–H oxyfunctionalization highlighted the use of 4-hydroxybenzyl alcohols and ethers in aromatic carbonyl compound transformations, relevant for environmentally friendly chemical synthesis (Jian'an Jiang et al., 2014).
Electrochemical Applications :
- Research on phthalocyanines with dendritic bulky ethereal substituents, derived from related compounds, demonstrated applications in electrochemistry, potentially relevant for sensors or electronic devices (Ş. Özçelik et al., 2012).
Biosynthesis and Biotechnology :
- A study on the biosynthesis of 4-hydroxy benzylideneacetone, using similar benzaldehyde derivatives, indicates potential applications in biotechnological synthesis of organic compounds (Xingmiao Zhu et al., 2022).
properties
IUPAC Name |
3,5-difluoro-4-phenylmethoxybenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10F2O2/c15-12-6-11(8-17)7-13(16)14(12)18-9-10-4-2-1-3-5-10/h1-8H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QKRBYGWUSGMSLG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=C(C=C(C=C2F)C=O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10F2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70577259 | |
Record name | 4-(Benzyloxy)-3,5-difluorobenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70577259 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
125036-88-6 | |
Record name | 4-(Benzyloxy)-3,5-difluorobenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70577259 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Synthesis routes and methods III
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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